Cas no 2098101-17-6 (methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 2098101-17-6
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 5726054
• PubChem ID: 121210597
• Update Time: 2025-08-05

methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• F2198-0091
• 2098101-17-6
• methyl 2-prop-2-ynyl-5-(trifluoromethyl)pyrazole-3-carboxylate
• AKOS026720668
• methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C9H7F3N2O2/c1-3-4-14-6(8(15)16-2)5-7(13-14)9(10,11)12/h1,5H,4H2,2H3
• InChI Key： KTEXOAVQPMFMON-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)N(CC#C)N=1)(F)F

Computed Properties

• Exact Mass: 232.04596196g/mol
• Monoisotopic Mass: 232.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

Introduction to Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 2098101-17-6)

Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate, a compound with the CAS number 2098101-17-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a propargyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and biological relevance.

The pyrazole core is a versatile scaffold that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. In contrast, the propargyl group introduces a reactive alkyne functionality, which can be further modified through various chemical reactions to develop more complex derivatives with enhanced biological activity.

In recent years, there has been a growing interest in the development of novel pyrazole derivatives as potential therapeutic agents. The compound Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate has been explored in several preclinical studies for its potential applications in treating various diseases. Its unique structural features make it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The propargyl group can undergo various transformations, including Sonogashira coupling, which allows for the introduction of aryl or vinyl groups at specific positions on the pyrazole ring. This flexibility in molecular design enables chemists to tailor the properties of the final product to meet specific biological requirements.

The trifluoromethyl group is another key feature that contributes to the pharmacological profile of this compound. Trifluoromethylated compounds often exhibit improved pharmacokinetic properties, including increased bioavailability and prolonged half-life. This makes them particularly attractive for drug development, as they can provide more consistent therapeutic effects over time.

Recent studies have demonstrated the potential of Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate in various biological assays. For instance, preliminary in vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in conditions characterized by chronic inflammation.

In addition to its anti-inflammatory properties, this compound has also shown promise in other areas of research. For example, it has been found to exhibit antimicrobial activity against certain bacterial strains. This is particularly relevant in light of the growing problem of antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate involves several key steps that highlight its complexity and synthetic elegance. The starting materials include commercially available pyrazole derivatives and trifluoromethylation reagents. The propargylation step is typically carried out using palladium-catalyzed cross-coupling reactions, which provide excellent regioselectivity and yield.

The trifluoromethylation step is another critical aspect of the synthesis. This transformation can be achieved using various methods, including metal-halogen exchange followed by reaction with trifluoromethanesulfonic anhydride or direct electrophilic fluorination reagents. Each method has its own advantages and limitations, and the choice depends on factors such as cost, scalability, and environmental considerations.

Once synthesized, Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate can be further functionalized to develop more complex derivatives. For example, it can be used as a precursor for designing novel heterocyclic compounds by introducing additional substituents at various positions on the pyrazole ring. This approach allows chemists to explore different chemical space and identify new molecular entities with enhanced biological activity.

The development of novel drug candidates is a complex process that involves several stages, from initial discovery to final clinical approval. The compound Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate represents an important step in this process. Its unique structural features and promising biological activities make it a valuable tool for further research in medicinal chemistry.

In conclusion, Methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 2098101-17) is a highly interesting compound with significant potential in pharmaceutical research. Its structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.